Cas no 63834-86-6 (1,3-Heptanediol,2-ethyl-4-methyl-, dicarbamate (9CI))

• Product Name: 1,3-Heptanediol,2-ethyl-4-methyl-, dicarbamate (9CI)
• CAS No: 63834-86-6
• MF: C₁₂H₂₄N₂O₄
• MW: 260.329963684082
• CID: 515398
• Update Time: 2022-07-26

1,3-Heptanediol,2-ethyl-4-methyl-, dicarbamate (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Heptanediol,2-ethyl-4-methyl-, dicarbamate (9CI)
• 2-Ethyl-1-(1-methylbutyl)-1,3-propanediol dicarbamate
• 1,3-Heptanediol, 2-ethyl-4-methyl-, dicarbamate (9CI)

• Inchi： 1S/C12H24N2O4/c1-4-6-8(3)10(18-12(14)16)9(5-2)7-17-11(13)15/h8-10H,4-7H2,1-3H3,(H2,13,15)(H2,14,16)
• InChI Key： BOFQCMILEGGFJN-UHFFFAOYSA-N
• SMILES： C(OC(=O)N)C(CC)C(OC(=O)N)C(C)CCC

Computed Properties

• Exact Mass: 260.174
• Monoisotopic Mass: 260.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105A^2

Experimental Properties

• Density: 1.078
• Boiling Point: 454.2°Cat760mmHg
• Flash Point: 205.6°C
• Refractive Index: 1.476